Cas no 1361918-25-3 (4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine)

4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, including cyano, fluoro, and trifluoromethoxy functional groups. This structure imparts high reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution reactions and cross-coupling processes. Its trifluoromethoxy moiety contributes to improved lipophilicity and metabolic stability, which is advantageous in drug design. The compound’s precise functionalization allows for selective modifications, facilitating the development of bioactive molecules. Suitable for research and industrial applications, it offers versatility in constructing complex heterocyclic frameworks.

4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine structure

1361918-25-3 structure

Product Name:4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine

CAS No:1361918-25-3

MF:C₇H₂F₄N₂O

MW:206.097195148468

CID:4910043

Update Time:2025-06-11

4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H2F4N2O/c8-5-2-13-3-6(4(5)1-12)14-7(9,10)11/h2-3H
- InChI Key： INJQGMVGLLCQCN-UHFFFAOYSA-N
- SMILES： FC1=CN=CC(=C1C#N)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
XLogP3: 1.9
Topological Polar Surface Area: 45.9

4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026004935-250mg	4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine	1361918-25-3	97%	250mg	$707.20	2022-04-02
Alichem	A026004935-500mg	4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine	1361918-25-3	97%	500mg	$999.60	2022-04-02
Alichem	A026004935-1g	4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine	1361918-25-3	97%	1g	$1,663.20	2022-04-02

4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine Related Literature

1. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726

Additional information on 4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1361918-25-3): Properties, Applications, and Industry Trends

4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1361918-25-3) is a high-value fluorinated pyridine derivative widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This compound features a cyano group, fluoro substituent, and trifluoromethoxy moiety, which collectively enhance its reactivity and selectivity in synthetic pathways. Its molecular formula, C₇H₂F₄N₂O, underscores its potential as a building block for advanced heterocyclic compounds.

In recent years, the demand for fluorinated pyridines like 4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine has surged due to their critical role in drug discovery. Researchers highlight its utility in designing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with trends in precision medicine. The compound’s lipophilicity and metabolic stability make it a preferred scaffold for optimizing bioavailability, a topic frequently searched in AI-driven drug development forums.

Beyond pharmaceuticals, this pyridine derivative is gaining traction in agrochemical innovation. Its trifluoromethoxy group contributes to pesticidal activity, addressing global challenges such as crop resistance management and sustainable farming—hot topics in ESG (Environmental, Social, and Governance) discussions. Industry reports suggest its potential in next-generation herbicides and fungicides, reflecting Google Trends data on "green chemistry solutions."

The synthesis of CAS No. 1361918-25-3 typically involves halogenation and nucleophilic substitution reactions, with yields optimized via microwave-assisted synthesis—a technique increasingly explored in high-throughput screening workflows. Analytical characterization using NMR spectroscopy and HPLC-MS confirms its purity, a key concern for contract manufacturing organizations (CMOs).

From an SEO perspective, queries like "4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine supplier" or "CAS 1361918-25-3 price" indicate commercial interest, while academic searches focus on "mechanism of fluoropyridine reactions." This dual demand underscores the compound’s cross-disciplinary relevance. Notably, its thermal stability (>200°C) and solubility in organic solvents are frequently cited in patent filings, particularly for electronic materials like OLED intermediates.

Regulatory compliance is another critical aspect. While 4-Cyano-3-fluoro-5-(trifluoromethoxy)pyridine is not classified as hazardous under major frameworks like REACH, its handling requires standard laboratory safety protocols. This aligns with LinkedIn discussions on "best practices for fluorochemical handling"—a trending topic among chemical engineers.

In conclusion, CAS No. 1361918-25-3 exemplifies the convergence of synthetic chemistry and industrial demand. Its applications span life sciences, agriculture, and advanced materials, making it a compound of strategic importance. As AI-powered platforms like IBM RXN for Chemistry explore its reaction pathways, further breakthroughs in automated synthesis are anticipated, solidifying its position in the fine chemicals market.